2-Bromo-N-(thiazol-5-ylmethyl)aniline

• Molecular Formula: C10H9BrN2S
• Molecular Weight: 269.16 g/mol
• IUPAC Name: 2-bromo-N-(1,3-thiazol-5-ylmethyl)aniline
• InChI: InChI=1S/C10H9BrN2S/c11-9-3-1-2-4-10(9)13-6-8-5-12-7-14-8/h1-5,7,13H,6H2
• InChI Key: MLFXXYUMQPCXCD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NCC2=CN=CS2)Br

Description

2-Bromo-N-(thiazol-5-ylmethyl)aniline is a brominated aniline derivative featuring a thiazole-methyl substituent. Its molecular structure combines a benzene ring substituted with bromine at the ortho position and a thiazol-5-ylmethyl group attached to the aniline nitrogen.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-N-(thiazol-5-ylmethyl)aniline typically involves the reaction of 2-bromoaniline with thiazole-5-carbaldehyde. The reaction is carried out in the presence of a base, such as potassium carbonate, and a solvent like dimethylformamide (DMF). The mixture is heated to facilitate the formation of the desired product.

Industrial Production Methods

While specific industrial production methods for 2-Bromo-N-(thiazol-5-ylmethyl)aniline are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, such as temperature and solvent choice, to maximize yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-Bromo-N-(thiazol-5-ylmethyl)aniline can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles.

Oxidation and Reduction: The compound can be oxidized or reduced under appropriate conditions.

Coupling Reactions: It can participate in coupling reactions to form more complex molecules.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines or thiols.

Oxidation: Oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride.

Major Products Formed

Substitution: Products depend on the nucleophile used.

Oxidation: Oxidized derivatives of the thiazole or aniline moieties.

Reduction: Reduced forms of the thiazole or aniline moieties.

Scientific Research Applications

2-Bromo-N-(thiazol-5-ylmethyl)aniline is an organic compound with a bromine atom, a thiazole ring, and an aniline moiety. Its molecular formula is $C_{10}H_8BrN_2S$, and it has a molecular weight of approximately 269.16 g/mol. The compound's IUPAC name is 2-bromo-N-(1,3-thiazol-5-ylmethyl)aniline, and its canonical SMILES representation is C1=CC=C(C(=C1)NCC2=CN=CS2)Br.

Applications in Scientific Research

2-Bromo-N-(thiazol-5-ylmethyl)aniline has several applications in scientific research:

• Medicinal Chemistry It serves as a building block for synthesizing various compounds. The biological activity of 2-Bromo-N-(thiazol-5-ylmethyl)aniline has garnered attention in medicinal chemistry due to its potential antimicrobial and anticancer properties. The thiazole ring can interact with various biological targets, including enzymes and receptors, modulating their activity through mechanisms such as hydrogen bonding and π-π interactions. Additionally, the presence of the bromine atom may enhance binding affinity through halogen bonding, potentially increasing the compound's specificity towards its targets.
• Interaction Studies Research on interaction studies involving 2-Bromo-N-(thiazol-5-ylmethyl)aniline often focuses on its binding affinity with various biological targets relevant to cancer and infectious diseases. For example, molecular docking studies may reveal how this compound interacts with proteins involved in cell proliferation or apoptosis pathways, providing insights into its mechanism of action.

Structural Analogs

Several compounds share structural similarities with 2-Bromo-N-(thiazol-5-ylmethyl)aniline:

Compound Name	Structural Features	Unique Aspects
2-Bromo-N-(thiazol-4-ylmethyl)aniline	Similar thiazole ring but different substitution position	May exhibit varying biological activities
2-Bromo-N-(thiazol-2-ylmethyl)aniline	Similar thiazole ring but different substitution position	Potentially different reactivity profiles
2-Chloro-N-(thiazol-5-ylmethyl)aniline	Chlorine instead of bromine	Differences in reactivity due to halogen substitution

The uniqueness of 2-Bromo-N-(thiazol-5-ylmethyl)aniline lies in the specific positioning of the bromine atom and the thiazole ring. This configuration influences its reactivity and biological activity, making it distinct from other similar compounds. The combination of a thiazole ring with an aniline moiety also contributes to its potential therapeutic applications.

Further Research

Mechanism of Action

The mechanism of action of 2-Bromo-N-(thiazol-5-ylmethyl)aniline depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The thiazole ring is known to participate in various biochemical pathways, potentially leading to therapeutic effects.

Comparison with Similar Compounds

Structural Analogues

Key structural analogues differ in substituents on the aromatic ring or the heterocyclic moiety. Representative examples include:

Compound Name	Substituent (Aromatic Ring)	Heterocycle	Molecular Weight (g/mol)	Key Properties/Applications
2-Bromo-N-(thiazol-5-ylmethyl)aniline	Bromo (ortho)	Thiazole	~257.12 (calculated)	Cross-coupling precursor
2-Methoxy-N-(thiazol-5-ylmethyl)aniline	Methoxy (ortho)	Thiazole	220.29	Electron-rich aromatic system
3-Bromo-N-[(4-methylthiazol-5-yl)methyl]aniline	Bromo (meta)	4-Methylthiazole	~271.15 (calculated)	Enhanced steric bulk
3-Bromo-5-(oxazol-5-yl)aniline	Bromo (meta)	Oxazole	239.07	Oxazole’s reduced basicity vs. thiazole
4-Bromo-N-(2-fluorobenzyl)aniline	Bromo (para)	Fluorobenzyl	294.15	Fluorine-enhanced lipophilicity

Key Observations :

• Substituent Position : Bromine at the ortho position (as in the target compound) facilitates palladium-mediated reactions due to proximity to the reactive site .
• Heterocycle Variation : Thiazole provides a sulfur atom for hydrogen bonding, whereas oxazole (e.g., 3-Bromo-5-(oxazol-5-yl)aniline) offers a less polarizable nitrogen, altering electronic properties .

Biological Activity

2-Bromo-N-(thiazol-5-ylmethyl)aniline is a compound of interest due to its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article provides a detailed overview of its biological activity, including relevant data tables, case studies, and research findings.

Chemical Structure and Properties

The molecular structure of 2-Bromo-N-(thiazol-5-ylmethyl)aniline can be described as follows:

• Molecular Formula : C₁₃H₁₂BrN₃S
• Molecular Weight : 312.23 g/mol
• IUPAC Name : 2-Bromo-N-(thiazol-5-ylmethyl)aniline

This compound features a bromine atom, a thiazole ring, and an aniline moiety, which contribute to its biological properties.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of compounds related to thiazole derivatives. For instance, derivatives exhibiting similar structures have shown significant antibacterial activity against various pathogens. The Minimum Inhibitory Concentration (MIC) values for some thiazole derivatives are summarized in the table below:

Compound	MIC (μg/mL)	Target Organism
2-Bromo-N-(thiazol-5-ylmethyl)aniline	TBD	TBD
Thiazole derivative A	0.015	Streptococcus pneumoniae
Thiazole derivative B	0.25	Staphylococcus aureus

While specific MIC values for 2-Bromo-N-(thiazol-5-ylmethyl)aniline were not found in the literature, its structural similarities to other tested compounds suggest potential efficacy against bacterial strains .

Anticancer Activity

The anticancer properties of thiazole derivatives have been extensively studied. Research indicates that compounds with similar thiazole structures exhibit promising cytotoxic effects against various cancer cell lines. For example, one study reported the following IC₅₀ values for thiazole-based compounds:

Compound	IC₅₀ (μM)	Cancer Cell Line
2-Bromo-N-(thiazol-5-ylmethyl)aniline	TBD	TBD
Thiazole derivative C	10–30	Human glioblastoma U251
Thiazole derivative D	5.71	MCF-7 breast cancer cells

These findings suggest that compounds with thiazole moieties can effectively inhibit cancer cell proliferation. The specific mechanisms often involve apoptosis induction and cell cycle arrest .

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship (SAR) is crucial for optimizing the biological activity of thiazole derivatives. Modifications in the aniline or thiazole rings can significantly impact potency and selectivity. For example:

• Substituent Effects : Electron-donating groups on the aromatic ring enhance activity.
• Ring Modifications : Altering positions on the thiazole ring can improve solubility and bioavailability.

Research has indicated that compounds with additional functional groups tend to exhibit enhanced biological activities .

Case Studies

A notable case study involved a series of synthesized thiazole derivatives tested for anticancer properties against human melanoma cells. The results demonstrated that certain substitutions led to improved efficacy compared to standard treatments like cisplatin.

Case Study Highlights :

• Compound Tested : Various thiazole analogs
• Cell Lines : HCT-116, HepG2
• Results : Some analogs showed IC₅₀ values significantly lower than standard drugs, indicating superior efficacy.